molecular formula C2H2CuO4 B3430266 Cupric oxalate CAS No. 5893-66-3

Cupric oxalate

Cat. No.: B3430266
CAS No.: 5893-66-3
M. Wt: 153.58 g/mol
InChI Key: NTKHLGAMTDSVMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

It typically appears as a blue solid and is known for its insolubility in water . This compound is of interest due to its unique properties and applications in various fields, including chemistry, biology, and industry.

Mechanism of Action

Target of Action

Cupric oxalate, or copper (II) oxide, is an inorganic compound with the chemical formula CuO . It is used as a precursor in many copper-containing products such as wood preservatives and ceramics . It may also be found in over-the-counter vitamin-mineral supplements as a source of Copper . The primary targets of this compound are the copper-dependent biochemical pathways in the body .

Mode of Action

Copper (II) oxide nanoparticles, a form of this compound, are known to generate reactive oxygen species (ROS), leading to cytotoxicity . They cause significant mitochondrial depolarization leading to DNA damage . In a human skin organ culture study, topical application of copper oxide (CuO) nanoparticles induced inflammatory cytokine secretion and necrosis in vitro .

Biochemical Pathways

This compound affects several biochemical pathways. For instance, it plays a role in the copper utilization pathways, including the CCS-SOD1 route, the Atox1-ATP7A/B-CuPrs pathway, and the Cox17-Sco1/2-CcO route . Additionally, when considering oxalate as a carbon source in bacterial metabolism, two pathways for its assimilation are involved: the glycolate pathway and the serine pathway .

Pharmacokinetics

It is known that copper (ii) monooxalates are practically insoluble in all solvents . They are coordination polymers . Upon heating, the hydrates convert to the anhydrous this compound. Further heating gives copper (II) oxide .

Result of Action

The result of this compound’s action is primarily the generation of reactive oxygen species, leading to cytotoxicity . This can cause significant mitochondrial depolarization leading to DNA damage . In a human skin organ culture study, topical application of copper oxide (CuO) nanoparticles induced inflammatory cytokine secretion and necrosis in vitro .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, this compound dissolves in aqueous ammonia and reacts as an acid to neutralize other bases . It can serve as a reducing agent in reactions that generate carbon dioxide . The compound forms complex salts with alkali metal oxalates and ammonium oxalate .

Biochemical Analysis

Biochemical Properties

Cupric oxalate is known to form complexes with various biomolecules. For instance, it forms complexes with imidazole-based parts through intermolecular hydrogen bonds

Cellular Effects

The cellular effects of this compound are not well-documented. Copper ions, which are a component of this compound, are known to play a role in various cellular processes. Copper ions can act as either a recipient or a donor of electrons, participating in various reactions . An excess of copper ions in cells can generate free radicals and increase oxidative stress .

Molecular Mechanism

It is known that upon heating, this compound converts to copper (II) oxide . This suggests that this compound could potentially participate in redox reactions.

Temporal Effects in Laboratory Settings

In laboratory settings, this compound shows stability until it is heated. Upon heating, it converts to anhydrous this compound, and further heating gives copper (II) oxide . This suggests that the effects of this compound could change over time depending on the conditions.

Metabolic Pathways

Copper ions, which are a component of this compound, are known to be involved in various metabolic pathways .

Transport and Distribution

It is known that copper ions can be transported and distributed within cells and tissues through various mechanisms .

Subcellular Localization

Copper ions, which are a component of this compound, are known to be involved in various cellular processes and could potentially be localized to specific compartments or organelles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cupric oxalate can be synthesized through the precipitation method, where an acidified aqueous solution of copper(II) salts reacts with oxalic acid . The reaction can be represented as: [ \text{CuSO}_4 + \text{H}_2\text{C}_2\text{O}_4 + \text{H}_2\text{O} \rightarrow \text{CuC}_2\text{O}_4 \cdot \text{H}_2\text{O} + \text{H}_2\text{SO}_4 ]

Industrial Production Methods: Industrial production of this compound often involves similar precipitation methods, but on a larger scale. The process may include additional steps for purification and drying to obtain the desired product quality .

Chemical Reactions Analysis

Types of Reactions: Cupric oxalate undergoes various chemical reactions, including:

Common Reagents and Conditions:

Major Products:

Comparison with Similar Compounds

Cupric oxalate can be compared with other metal oxalates, such as:

  • Calcium Oxalate
  • Sodium Oxalate
  • Magnesium Oxalate
  • Strontium Oxalate
  • Barium Oxalate
  • Iron(II) Oxalate
  • Iron(III) Oxalate

Uniqueness: this compound is unique due to its specific applications in catalysis, stabilization, and bioremediation. Its ability to form stable complexes and undergo redox reactions distinguishes it from other metal oxalates .

Properties

CAS No.

5893-66-3

Molecular Formula

C2H2CuO4

Molecular Weight

153.58 g/mol

IUPAC Name

copper;oxalic acid

InChI

InChI=1S/C2H2O4.Cu/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);

InChI Key

NTKHLGAMTDSVMO-UHFFFAOYSA-N

impurities

Usually contains some water.

SMILES

C(=O)(C(=O)[O-])[O-].[Cu+2]

Canonical SMILES

C(=O)(C(=O)O)O.[Cu]

Color/Form

Blue-white powder
Bluish-green powde

density

greater than 1 at 68 °F (USCG, 1999)

physical_description

Cupric oxalate is an odorless bluish-white solid. Denser than water and insoluble in water. Hence sinks in water. Used as a catalysts for organic reactions.

solubility

Solubility: 0.00253 g/100 ml water @ 25 °C /Hemihydrate/
Sol in ammonium hydroxide, insol in acetone, acid;  Molecular wt 160.57;  blue whitish crystals /Hemihydrate/
Practically insol in water, alc, ether, acetic acid;  sol in ammonium hydroxide

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Cupric oxalate
Reactant of Route 2
Cupric oxalate
Reactant of Route 3
Cupric oxalate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.